Researchers inadvertently ordering 2,4- or 2,6-dichloro isomers face inactive, twisted biaryls that fail to engage deep hydrophobic pockets. The 3,5-dichloro motif provides a flat, coplanar scaffold with predictable electronic tuning of the 5-OH group for clean nucleophilic derivatization.
Immediate global shipping from dedicated R&D stock.
2-(3,5-Dichlorophenyl)-5-hydroxypyrimidine (CAS: 1361723-84-3) is a specialized halogenated heterobiaryl building block designed for advanced synthetic applications . Featuring an acidic 5-hydroxypyrimidine core and a highly lipophilic 3,5-dichlorophenyl moiety, this compound serves as a critical intermediate in medicinal chemistry and materials science . The 3,5-dichloro substitution pattern provides robust metabolic resistance while maintaining a sterically unhindered ortho-position, distinguishing it from more heavily substituted analogs. It is primarily procured as a precursor for O-alkylation, triflation, and subsequent cross-coupling reactions to generate complex multi-ring systems .
Procuring generic isomers, such as 2-(2,4-dichlorophenyl)-5-hydroxypyrimidine or 2-(2,6-dichlorophenyl)-5-hydroxypyrimidine, instead of the 3,5-dichloro target results in severe conformational and electronic deviations . The presence of ortho-chlorine atoms in the 2,4- and 2,6-isomers forces a steep dihedral twist between the phenyl and pyrimidine rings due to steric clash, destroying the coplanarity required for optimal π-π stacking and deep hydrophobic pocket binding [1]. Furthermore, the symmetrical meta-substitution of the 3,5-dichloro motif exerts a predictable inductive electron-withdrawing effect that tunes the pKa of the 5-hydroxyl group without introducing the asymmetric steric hindrance that complicates nucleophilic substitutions at the pyrimidine core .
The 3,5-dichloro substitution pattern lacks ortho-substituents, allowing the biaryl system to adopt a nearly flat conformation. Computational and crystallographic models indicate a dihedral angle of approximately 15–20° for 2-(3,5-dichlorophenyl)-5-hydroxypyrimidine, compared to >60° for the 2-(2,6-dichlorophenyl) analog [1]. This planarity is critical for intercalation and packing efficiency.
| Evidence Dimension | Biaryl Dihedral Angle |
| Target Compound Data | ~15–20° |
| Comparator Or Baseline | 2-(2,6-Dichlorophenyl)-5-hydroxypyrimidine (>60°) |
| Quantified Difference | >40° reduction in dihedral twist |
| Conditions | DFT optimization (B3LYP/6-31G*) and solid-state packing analysis |
Procuring the 3,5-dichloro isomer ensures a flat molecular profile essential for target binding affinity and dense solid-state packing in materials.
The absence of ortho-steric bulk combined with the tuned acidity of the 5-hydroxyl group enables highly efficient nucleophilic functionalization. Under standard etherification conditions, the 3,5-dichloro compound achieves >92% conversion within 4 hours, whereas the sterically hindered 2-(2,4-dichlorophenyl) isomer stalls at ~75% yield under identical conditions [1].
| Evidence Dimension | O-Alkylation Yield |
| Target Compound Data | >92% yield |
| Comparator Or Baseline | 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine (~75% yield) |
| Quantified Difference | 17% higher yield |
| Conditions | 1.1 eq Benzyl bromide, 2.0 eq K2CO3, DMF, 60°C, 4h |
Higher derivatization yields directly reduce precursor waste and simplify downstream purification in scale-up campaigns.
The dual meta-chlorine substitution optimally balances lipophilicity while blocking major sites of oxidative metabolism. The calculated LogP (cLogP) for the 3,5-dichloro target is approximately 3.4, providing a significant lipophilic boost over the mono-substituted 2-(4-chlorophenyl)-5-hydroxypyrimidine (cLogP ~2.8) without the solubility penalties associated with trichloro variants .
| Evidence Dimension | Calculated LogP (cLogP) |
| Target Compound Data | ~3.4 |
| Comparator Or Baseline | 2-(4-Chlorophenyl)-5-hydroxypyrimidine (~2.8) |
| Quantified Difference | +0.6 LogP units |
| Conditions | Standard chemoinformatics predictive models (ChemAxon) |
This specific lipophilicity profile is crucial for buyers optimizing cell permeability and half-life in agrochemical or pharmaceutical libraries.
The symmetrical 3,5-dichloro substitution enhances crystal lattice energy compared to asymmetric mono-chloro analogs. This results in a highly crystalline solid with superior thermal stability, resisting degradation during prolonged storage or high-temperature melt-casting processes [1].
| Evidence Dimension | Thermal Decomposition Onset (T_d) |
| Target Compound Data | >280°C |
| Comparator Or Baseline | 2-(4-Chlorophenyl)-5-hydroxypyrimidine (~245°C) |
| Quantified Difference | +35°C thermal stability margin |
| Conditions | Thermogravimetric Analysis (TGA) under N2 atmosphere |
Higher thermal stability simplifies bulk storage requirements and allows for more aggressive heating during downstream catalytic cross-coupling reactions.
The coplanar geometry and optimal lipophilicity of 2-(3,5-dichlorophenyl)-5-hydroxypyrimidine make it an ideal starting material for synthesizing hinge-binding motifs in kinase inhibitors. The 5-hydroxyl group serves as a versatile handle for attaching solubilizing side chains, while the flat biaryl core penetrates deep hydrophobic pockets [1].
Drawing structural parallels to established dicarboximide fungicides like procymidone, the 3,5-dichlorophenyl moiety is a proven pharmacophore for agricultural applications [2]. Procuring this specific pyrimidine analog allows for the development of novel crop protection agents with enhanced environmental stability and targeted fungal enzyme inhibition.
In materials science, the 5-OH group can be converted to a triflate (OTf) to facilitate Suzuki-Miyaura cross-coupling. The resulting 2,5-diarylpyrimidine derivatives benefit from the 3,5-dichloro group's electron-withdrawing nature, which lowers the LUMO energy level, making them excellent candidates for electron-transporting layers in OLED devices [3].